Cas no 465514-29-8 (1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide)

1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide is a specialized heterocyclic compound featuring a pyrimidine core substituted with a trifluoromethyl group and a piperidinecarboxamide moiety. Its structural design confers high chemical stability and potential bioactivity, making it a valuable intermediate in pharmaceutical research, particularly for drug discovery targeting CNS disorders or metabolic diseases. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the piperidinecarboxamide scaffold offers versatility for further derivatization. This compound is suited for applications in medicinal chemistry, where precise molecular modifications are critical for optimizing pharmacokinetic properties. Its well-defined synthesis route ensures reproducibility for scalable production in research and development settings.
1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide structure
465514-29-8 structure
Product Name:1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide
CAS No:465514-29-8
MF:C11H13F3N4O
MW:274.242332220078
MDL:MFCD03237056
CID:930427
PubChem ID:2777795
Update Time:2025-06-09

1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(trifluoromethyl)-2-pyrimidinyl]-4-piperidinecarboxamide
    • 1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxamide
    • HMS1521A21
    • Maybridge4_000021
    • SB43439
    • MFCD03237056
    • PPWADVMSINYMHN-UHFFFAOYSA-N
    • SDCCGMLS-0065835.P001
    • CCG-49858
    • BRD-K74366620-001-01-9
    • IDI1_030603
    • DTXSID30380660
    • 1-(4-(Trifluoromethyl)pyrimidin-2-yl)piperidine-4-carboxamide
    • 465514-29-8
    • 1-[4-(TRIFLUOROMETHYL)-PYRIMIDIN-2-YL]-4-PIPERIDINECARBOXAMIDE
    • SR-01000639284-1
    • AKOS026675557
    • PS-6714
    • CS-0315925
    • AP-653/41076504
    • 1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide
    • MDL： MFCD03237056
    • Inchi： 1S/C11H13F3N4O/c12-11(13,14)8-1-4-16-10(17-8)18-5-2-7(3-6-18)9(15)19/h1,4,7H,2-3,5-6H2,(H2,15,19)
    • InChI Key： PPWADVMSINYMHN-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=NC(=N1)N1CCC(C(N)=O)CC1)(F)F

Computed Properties

  • Exact Mass: 274.10400
  • Monoisotopic Mass: 274.10414554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.11000
  • LogP: 1.96240

1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi

1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(Trifluoromethyl)-2-Pyrimidinyl-4-Piperidinecarboxamide Pricemore >>

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Apollo Scientific
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abcr
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1-[4-(Trifluoromethyl)-2-pyrimidinyl]-4-piperidinecarboxamide, 97%; .
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abcr
AB148246-1 g
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TRC
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T901650-500mg
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Alichem
A089007776-1g
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